Cas no 391900-80-4 (Benzenemethanamine, 4-(docosyloxy)-)

• Product Name: Benzenemethanamine, 4-(docosyloxy)-
• CAS No: 391900-80-4
• MF: C₂₉H₅₃NO
• MW: 431.73722910881
• CID: 1501909
• Update Time: 2024-08-23

Benzenemethanamine, 4-(docosyloxy)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 4-(docosyloxy)-

• Inchi： 1S/C29H53NO/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-26-31-29-24-22-28(27-30)23-25-29/h22-25H,2-21,26-27,30H2,1H3
• InChI Key： MTFMBSQBAFIFAK-UHFFFAOYSA-N
• SMILES： C1(CN)=CC=C(OCCCCCCCCCCCCCCCCCCCCCC)C=C1

Computed Properties

• Exact Mass: 431.41299

Experimental Properties

• Density: 0.899±0.06 g/cm3(Predicted)
• Boiling Point: 534.9±25.0 °C(Predicted)
• PSA: 35.25
• pka: 9.31±0.10(Predicted)